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Compound of Interest

Compound Name: SKLB-197

Cat. No.: B10829479 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential logistical information and a step-by-step operational

plan for the proper disposal of SKLB-197, a potent and highly selective ATR kinase inhibitor.[1]

[2] Adherence to these procedures is critical for minimizing environmental impact and

safeguarding personnel.

Understanding SKLB-197: Essential Information
SKLB-197 is a research-use-only compound with significant biological activity.[3][4] While

specific disposal protocols for SKLB-197 are not publicly detailed, the following procedures are

based on best practices for the disposal of hazardous chemical waste in a laboratory setting.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific guidelines and regulations that apply to your location.

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Before handling SKLB-197 for disposal, ensure you

are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10829479?utm_src=pdf-interest
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.medkoo.com/products/51147
https://pubmed.ncbi.nlm.nih.gov/35183872/
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.medchemexpress.com/sklb-197.html
https://www.abmole.com/products/sklb-197.html
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect any solid SKLB-197, contaminated personal protective equipment

(e.g., gloves, weigh boats), and other contaminated materials in a designated, clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing SKLB-197 should be collected in a separate, leak-

proof, and chemically compatible hazardous waste container. Do not mix with other

incompatible waste streams.[5]

Sharps Waste: Any needles, syringes, or other sharps contaminated with SKLB-197 must

be disposed of in a designated sharps container.

Container Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name (SKLB-197), the concentration, and the date of

accumulation.

Storage of Waste: Store hazardous waste containers in a designated, secure area away

from general laboratory traffic. Ensure containers are kept closed except when adding waste.

[5]

Scheduling Waste Pickup: Contact your institution's EHS department to schedule a pickup

for the hazardous waste. Do not dispose of SKLB-197 down the drain or in the regular trash.

[5]

Logical Workflow for SKLB-197 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SKLB-197.
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SKLB-197 Disposal Workflow

Emergency Procedures: Spills and Exposure
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In the event of a spill or accidental exposure to SKLB-197, follow these immediate safety

measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move to fresh air. If you feel unwell, seek medical advice.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

For large spills, evacuate the area and contact your institution's EHS department immediately.

Quantitative Data
Currently, there is no publicly available quantitative data specifically pertaining to the disposal

of SKLB-197, such as permissible concentration limits for disposal or specific degradation

data. Researchers should operate under the assumption that it is a potent compound and

handle it with care, minimizing the generation of waste whenever possible.

Experimental Protocols
Detailed experimental protocols for the degradation or neutralization of SKLB-197 for disposal

purposes are not available in the public domain. The recommended procedure is to treat it as

hazardous chemical waste and arrange for its disposal through a certified hazardous waste

management service, as coordinated by your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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